Cas no 2034360-33-1 (N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034360-33-1
• MF: C₁₇H₁₅F₂N₇O
• MW: 371.344108819962
• CID: 6147899
• PubChem ID: 121018254
• Update Time: 2025-05-27

N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2,4-difluorobenzyl)azetidine-3-carboxamide
• 2034360-33-1
• N-[(2,4-difluorophenyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• AKOS026701741
• F6495-5226
• N-[(2,4-difluorophenyl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

• Inchi： 1S/C17H15F2N7O/c18-13-2-1-11(14(19)3-13)5-21-17(27)12-6-25(7-12)15-4-16(23-9-22-15)26-10-20-8-24-26/h1-4,8-10,12H,5-7H2,(H,21,27)
• InChI Key： JQOQGRBAQAHMIT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)=O)F

Computed Properties

• Exact Mass: 371.13061445g/mol
• Monoisotopic Mass: 371.13061445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.8Ų

Additional information on N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034360-33-1): An Overview

N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034360-33-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidine derivatives and is characterized by its unique structural features, including a pyrimidine ring and a triazole moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034360-33-1) is particularly noteworthy for its potential in drug design and development. The presence of the pyrimidine ring and the triazole moiety provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. Additionally, the fluorine substituents on the phenyl ring can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug efficacy and safety.

Recent studies have focused on the pharmacological properties of N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034360-33-1). One of the key areas of interest is its potential as an antifungal agent. The triazole moiety is known for its antifungal activity, and this compound has shown promising results in inhibiting the growth of various fungal species. In vitro studies have demonstrated that it exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for fungal infections.

Beyond its antifungal properties, N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034360-33-1) has also been investigated for its potential as an anticancer agent. The pyrimidine ring and the azetidine scaffold are known to be involved in various biological processes that are relevant to cancer biology. Preclinical studies have shown that this compound can inhibit the proliferation of several cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell cycle regulation and apoptosis.

In addition to its direct therapeutic effects, N-(2,4-difluorophenyl)methyl-1-6-(1H-1,2,4-triazol-1-y l)pyrimidin - 4 - ylazetidine - 3 - carboxamide (CAS No. 2034360 - 33 - 1) has been explored for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive starting point for structure-based drug design. Researchers have used computational methods such as molecular docking and molecular dynamics simulations to identify potential binding sites and optimize the compound's interactions with target proteins.

The pharmacokinetic properties of N-(2,4-difluorophenyl)methyl - 1 - 6 - ( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) pyrimidin - 4 - ylazetidine - 3 - carboxamide (CAS No. 2034360 - 33 - 1) have also been studied to ensure its suitability for clinical development. In vivo studies in animal models have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of N -( 2 , 4 - difluorophenyl ) methyl - 1 - 6 -( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) pyrimidin - 4 - ylazetidine - 3 - carboxamide (CAS No. 2034360 - 33 - 1), several preclinical toxicity studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, N -( 2 , 4 - difluorophenyl ) methyl - 1 -(6 -(triazol)- yl ) pyrimidin yl azetidine carboxamide (CAS No. 2034 * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * ), with its unique structural features and promising pharmacological properties, represents a significant advancement in the field of medicinal chemistry. Its potential as an antifungal and anticancer agent makes it a valuable candidate for further research and development.